Cas no 90918-98-2 (Benzoyl chloride,2,3,4-trimethyl-)
90918-98-2 structure
Product Name:Benzoyl chloride,2,3,4-trimethyl-
CAS No:90918-98-2
MF:C10H11ClO
MW:182.646742105484
CID:798967
PubChem ID:20437149
Update Time:2025-04-19
Benzoyl chloride,2,3,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2,3,4-trimethyl-
- 2,3,4-trimethylbenzoyl chloride
- Benzoyl chloride, 2,3,4-trimethyl- (7CI,9CI)
- SCHEMBL1311470
- DTXSID70607121
- DLZRDFNRFCGXNV-UHFFFAOYSA-N
- 90918-98-2
-
- Inchi: 1S/C10H11ClO/c1-6-4-5-9(10(11)12)8(3)7(6)2/h4-5H,1-3H3
- InChI Key: DLZRDFNRFCGXNV-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(C)C(C)=C1C)=O
Computed Properties
- Exact Mass: 182.0498427g/mol
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Benzoyl chloride,2,3,4-trimethyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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